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Product and Technical Specifications

The table below summarizes the core specifications for L-Thyroxine-13C6 (Cerilliant, Product Code: T-

076) [1] [2]:

Specification
Category

Details

Product Name L-Thyroxine-13C6 (T4-13C6)

Manufacturer/Brand Cerilliant (Sold by MilliporeSigma/Supelco) [1] [3]

Concentration 100 μg/mL [1] [2]

Solvent Methanol with 0.1 N NH₃ (Ammonia) [1]

Packaging Ampule of 1 mL [1]

Certification Certified Reference Material (CRM), Certified Spiking Solution [1]

Storage -20°C [1]

CAS Number 720710-30-5 [4] [2]

Chemical Formula ¹³C₆C₉H₁₁I₄NO₄ [3] [2]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1791281?utm_src=pdf-body
https://www.smolecule.com/products/s1791281?utm_src=pdf-interest
https://www.smolecule.com/products/s1791281?utm_src=pdf-body
https://www.sigmaaldrich.com/NZ/en/product/cerillian/t076
https://www.cerilliant.com/shopOnline/Item_Details.aspx?itemno=d2920932-d413-4d60-a697-97c29ddc4ace&item=T-076
https://www.sigmaaldrich.com/NZ/en/product/cerillian/t076
https://www.fishersci.com/shop/products/cerilliant-l-thyroxine-13c6-solution-100-g-ml-methanol-0-1n-nh3-sold-by-milliporesigma-supelco/01002073
https://www.sigmaaldrich.com/NZ/en/product/cerillian/t076
https://www.cerilliant.com/shopOnline/Item_Details.aspx?itemno=d2920932-d413-4d60-a697-97c29ddc4ace&item=T-076
https://www.sigmaaldrich.com/NZ/en/product/cerillian/t076
https://www.sigmaaldrich.com/NZ/en/product/cerillian/t076
https://www.sigmaaldrich.com/NZ/en/product/cerillian/t076
https://www.sigmaaldrich.com/NZ/en/product/cerillian/t076
https://www.medchemexpress.com/l-thyroxine-13c6.html?srsltid=AfmBOopywImj6Q55R45jUWXcTSw6SgAGCnHpGJnV_FpWiYMV01l_1_-j
https://www.cerilliant.com/shopOnline/Item_Details.aspx?itemno=d2920932-d413-4d60-a697-97c29ddc4ace&item=T-076
https://www.fishersci.com/shop/products/cerilliant-l-thyroxine-13c6-solution-100-g-ml-methanol-0-1n-nh3-sold-by-milliporesigma-supelco/01002073
https://www.cerilliant.com/shopOnline/Item_Details.aspx?itemno=d2920932-d413-4d60-a697-97c29ddc4ace&item=T-076
https://www.smolecule.com/products/s1791281?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Specification
Category

Details

Molecular Weight 782.83 g/mol [3] [2]

Quality & Traceability ISO/IEC 17025 and ISO 17034 accredited; supplied with a Certificate of
Analysis (CoA) [1]

Primary Applications and Experimental Protocols

L-Thyroxine-13C6 is designed to be used as an internal standard in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) methods for the precise quantification of endogenous L-Thyroxine. The

following section outlines key application protocols cited in the literature.

Analysis of Total Thyroid Hormones in Human Serum

This protocol, adapted from a 2025 research article, describes a high-throughput method for analyzing

thyroid hormones (THs) and their metabolites (THMs) in human serum [5].

Sample Preparation (Total Fraction)
Protein Precipitation: Add a stable isotope internal standard mixture (including L-Thyroxine-
13C6) to the serum sample.
Solid-Phase Extraction (SPE): Purify and concentrate the analytes using anionic-exchange

SPE cartridges [5].
Derivatization

To significantly enhance detection sensitivity (>10-fold), derivatize the extracted samples using
dansyl chloride. This reagent targets the phenolic hydroxyl and amino groups present on the

thyroid hormones [5].
Analysis by HPLC-ESI-MS/MS

Analyze the derivatized samples using High-Performance Liquid Chromatography with
Electrospray Ionization Tandem Mass Spectrometry (HPLC-ESI-MS/MS). The use of L-
Thyroxine-13C6 as an internal standard corrects for losses during sample preparation and
variations in instrument response [5].

Analysis of Free (Unbound) Thyroid Hormones in Serum
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Measuring the free fraction, which is biologically active, requires a different sample cleanup to separate the

unbound hormones from those bound to serum proteins.

Sample Preparation (Free Fraction)
Ultrafiltration: Use ultrafiltration devices to separate the low-molecular-weight free hormones

from protein-bound hormones.
Salt-Out Liquid Partitioning: Further purify the free fraction using a liquid-liquid extraction

technique that separates analytes based on solubility [5].
Derivatization and Analysis

The subsequent derivatization with dansyl chloride and HPLC-ESI-MS/MS analysis steps are
similar to those used for the total fraction analysis [5].

The experimental workflow for both total and free hormone analysis is summarized below:

Handling, Safety, and Regulatory Information

Safety Classification: The solution is classified as a Flammable Liquid (Class 3) [1] [6].
Hazard Statements: The product is hazardous and carries risk codes including H331 (toxic if

inhaled), H311 (toxic in contact with skin), and H370 (causes damage to organs) [3]. The target
organs for toxicity are identified as the eyes and central nervous system [1].

Physical Properties: The flash point is 9.7°C (49.5°F), confirming it is highly flammable at room
temperature [1].

DEA Status: This product is offered in a convenient, DEA-exempt format, meaning it is exempt from
certain Controlled Substances Act requirements, which simplifies procurement and handling for

laboratories [1] [7].

Key Features for Researchers

High Precision: The solution is prepared gravimetrically using qualified precision balances to ensure
minimal uncertainty in concentration [1] [6].

Guaranteed Stability: The ampules are flame-sealed under an argon atmosphere to ensure long-
term stability, and the product is rigorously tested via real-time stability studies [1].

Proven Applications: The standard is validated for use in diverse sample types, including human
and rat serum, as well as tissue samples from rats and lampreys [1] [5].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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